Ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate

• CAS No.: 207231-23-0
• Molecular Formula: C13H9ClF3NO3
• Molecular Weight: 319.66 g/mol
• IUPAC Name: ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate
• InChI: InChI=1S/C13H9ClF3NO3/c1-2-20-12(19)9-6-18-10-4-3-7(21-13(15,16)17)5-8(10)11(9)14/h3-6H,2H2,1H3
• InChI Key: MCYOAKSELHWBGV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CN=C2C=CC(=CC2=C1Cl)OC(F)(F)F

Description

Ethyl 4-chloro-6-(trifluoromethoxy)quinoline-3-carboxylate is a useful research compound. Its molecular formula is C13H9ClF3NO3 and its molecular weight is 319.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6-Trifluoromethoxy-4-hydroxy-3-ethoxycarbonylquinoline (3 g, 10 mmol) and POCl3 (8 mL) were mixed together and the mixture was heated at reflux for 6 h. The excess POCl3 was removed under vacuum. The solid residue was suspended in ice-cold 1N NaOH and the mixture was stirred for 15 min. The solid was filtered off, washed several times with water and dried over P2O5 to give 6-trifluoromethoxy-4-chloro-3-ethoxycarbonylquinoline as an off-white solid.

Synthesis routes and methods II

Procedure details